Cas no 172-69-0 (Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane](9CI))
![Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane](9CI) structure](https://www.kuujia.com/scimg/cas/172-69-0x500.png)
172-69-0 structure
Product name:Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane](9CI)
Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane](9CI) Chemical and Physical Properties
Names and Identifiers
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- Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane](9CI)
- spiro[1,3-dithiolane-2,3'-bicyclo[2.2.1]heptane]
- 2-Norbornanone, cyclic ethylene mercaptole
- Bicyclo[2.2.1]heptan-2-one,cyclic 1,2-ethanediyl mercaptole
- Spiro[1,3-dithiolane-2,2'-norbornane](8CI)
- 172-69-0
- DTXSID40500458
- Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane]
-
- Inchi: InChI=1S/C9H14S2/c1-2-8-5-7(1)6-9(8)10-3-4-11-9/h7-8H,1-6H2
- InChI Key: ITAWAWWSSTWIJV-UHFFFAOYSA-N
- SMILES: S1C2(CC3CC2CC3)SCC1
Computed Properties
- Exact Mass: 186.05369279g/mol
- Monoisotopic Mass: 186.05369279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 50.6Ų
Spiro[bicyclo[2.2.1]heptane-2,2'-[1,3]dithiolane](9CI) Related Literature
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Abdur Rauf,Muhammad Imran,Bashir Ahmad,Dennis G. Peters,Mohammad S. Mubarak Food Funct., 2017,8, 4284-4305
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Zhaomin Hao,Shishuai Yang,Jingyang Niu,Zhiqiang Fang,Liangliang Liu,Qingsong Dong,Shuyan Song,Yong Zhao Chem. Sci., 2018,9, 5640-5645
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Ningzi Luo,Ying Lan,Ruiren Tang,Lei He,Lian Duan Chem. Commun., 2016,52, 14466-14469
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Yuxi Liu,Xiaoming Qiu,Xiaobin Liu,Yongchang Liu,Li-Zhen Fan J. Mater. Chem. A, 2018,6, 8750-8756
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6. A biomimetic magnetosome: formation of iron oxide within carboxylic acid terminated polymersomes†Jennifer Bain,Christopher J. Legge,Deborah L. Beattie,Annie Sahota,Catherine Dirks,Joseph R. Lovett,Sarah S. Staniland Nanoscale, 2019,11, 11617-11625
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Hidetoshi Hayashi,Hiroshi Sonoda,Kouki Fukumura,Teruyuki Nagata Chem. Commun., 2002, 1618-1619
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Yijun Zheng,Mitchell Kim Liong Han,Bin Li Mater. Horiz., 2020,7, 111-116
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Fung-Kit Tang,Jiaqian Zhu,Fred Ka-Wai Kong,Maggie Ng,Qingyuan Bian,Vivian Wing-Wah Yam,Anfernee Kai-Wing Tse,Yu-Chung Tse,Ken Cham-Fai Leung Chem. Commun., 2020,56, 2695-2698
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